1H-Indole, 6-bromo-3-iodo-

• IUPAC Name: 6-bromo-3-iodo-1H-indole
• InChI: InChI=1S/C8H5BrIN/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,11H
• InChI Key: OJAYNNMMSFTUOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)NC=C2I
• Molecular Formula: C8H5BrIN
• DSSTOX Substance ID: DTXSID20718771
• Molecular Weight: 321.94 g/mol
• CAS RN: 372077-73-1

Description

“1H-Indole, 6-bromo-3-iodo-” is an organic building block. It is part of a wide range of heterocyclic indoles and their derivatives are often used in the manufacturing of drugs, with common applications in the treatment of bacterial and viral infections.

Synthesis Analysis

Indole derivatives are significant in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years for the treatment of cancer cells, microbes, and different types of disorders in the human body. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N -alkylation sequence.

Molecular Structure Analysis

The molecular formula of “1H-Indole, 6-bromo-3-iodo-” is C8H6BrN. The molecular weight is 196.04.

Chemical Reactions Analysis

“1H-Indole, 6-bromo-3-iodo-” undergoes palladium-catalyzed reaction with 2- (4-fluorophenyl)ethylpiperazine to afford the carbonylation products.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1H-Indole, 6-bromo-3-iodo-” include a melting point of 92-96 °C (lit.), a boiling point of 70-75°C at 0.01mm, and a density of 1.660±0.06 g/cm3 (Predicted). It is a white to brown powder that is sensitive to air and light.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including 1H-Indole, 6-bromo-3-iodo- , have been studied for their antiviral properties. . Specifically:

Antitubercular Activity

Researchers have explored the antitubercular potential of indole derivatives. .

Indole as a Pharmacophore

Indole, with its benzopyrrole structure, serves as a crucial heterocyclic system. It contributes to the skeletons of compounds like lysergic acid diethylamide (LSD) and strychnine . .

A brief review of the biological potential of indole derivatives

Future Directions

Indoles are versatile building blocks in synthesis, providing access to diverse heterocycles. The investigation of novel methods of synthesis have attracted the attention of the chemical community. The development of a rapid, cheap, and concise one-pot, three-component sequence for their synthesis, based upon Fischer indolisation–N-alkylation, is a promising future direction.

Mechanism of Action

Target of Action

The primary targets of 1H-Indole, 6-bromo-3-iodo- are likely to be various cellular receptors, given that indole derivatives are known to bind with high affinity to multiple receptors . Indoles play a significant role in cell biology and are found in many important synthetic drug molecules .

Mode of Action

The mode of action of 1H-Indole, 6-bromo-3-iodo- involves its interaction with these cellular targets. The compound binds to the receptors, leading to changes in cellular processes . .

Biochemical Pathways

The biochemical pathways affected by 1H-Indole, 6-bromo-3-iodo- are likely to be diverse, given the broad spectrum of biological activities associated with indole derivatives . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The downstream effects of these pathway alterations would depend on the specific pathways involved.

Pharmacokinetics

For instance, one source suggests that similar compounds have high gastrointestinal absorption , which could potentially enhance bioavailability.

Result of Action

The molecular and cellular effects of 1H-Indole, 6-bromo-3-iodo-'s action would depend on its specific targets and the pathways it affects. Given the broad range of biological activities associated with indole derivatives , the compound could potentially have diverse effects at the molecular and cellular levels.